molecular formula C13H8FN3O B8672912 6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4(1H)-one CAS No. 917758-74-8

6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4(1H)-one

Cat. No.: B8672912
CAS No.: 917758-74-8
M. Wt: 241.22 g/mol
InChI Key: NGPULFLEKDMQGS-UHFFFAOYSA-N
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Description

6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C13H8FN3O and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

917758-74-8

Molecular Formula

C13H8FN3O

Molecular Weight

241.22 g/mol

IUPAC Name

6-(4-fluorophenyl)-3H-pyrido[3,2-d]pyrimidin-4-one

InChI

InChI=1S/C13H8FN3O/c14-9-3-1-8(2-4-9)10-5-6-11-12(17-10)13(18)16-7-15-11/h1-7H,(H,15,16,18)

InChI Key

NGPULFLEKDMQGS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC3=C(C=C2)N=CNC3=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-pyrido[3,2-d]pyrimidin-4(3H)one (1.0 g, 5.5 mmol) in dioxane (80 ml) and water (20 ml) was added 4-fluorophenylboronic acid (770 mg, 5.5 mmol), K2CO3 (2.28 g, 16.5 mmol), and tetrakis(triphenylphosphine)palladium(0) (290 mg, 0.25 mmol). The mixture was heated at reflux for 20 hours. After cooling to room temperature, the reaction mixture was neutralized to pH 5-6 with acetic acid, concentrated to a small volume, filtered and washed with water to yield a crude product. The crude residue was purified by silica gel flash chromatography, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 1:30, yielding the title compound as a white solid (1.2 g, yield: 90%) which was characterised by its mass spectrum as follows: MS (m/z): 242 ([M+H]+, 100).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
770 mg
Type
reactant
Reaction Step One
Name
Quantity
2.28 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
290 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
90%

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